Cas no 941931-35-7 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide)

• Product Name: N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide
• CAS No: 941931-35-7
• MF: C₁₉H₁₉ClN₆O₂S
• MW: 430.911160707474
• CID: 5506039
• PubChem ID: 18584334
• Update Time: 2025-07-15

N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0498281-1
• 941931-35-7
• F2780-0261
• N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide
• N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(3-imidazol-1-ylpropyl)oxamide
• N1-(3-(1H-imidazol-1-yl)propyl)-N2-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
• AKOS024465965
• N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide

• Inchi： 1S/C19H19ClN6O2S/c20-13-2-4-14(5-3-13)26-17(15-10-29-11-16(15)24-26)23-19(28)18(27)22-6-1-8-25-9-7-21-12-25/h2-5,7,9,12H,1,6,8,10-11H2,(H,22,27)(H,23,28)
• InChI Key： MNJWVJGKBXRTOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C2CSCC2=N1)NC(C(NCCCN1C=NC=C1)=O)=O

Computed Properties

• Exact Mass: 430.0978727g/mol
• Monoisotopic Mass: 430.0978727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide

Professional Introduction to Compound with CAS No. 941931-35-7 and Product Name: N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide

The compound with the CAS number 941931-35-7 and the product name N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple nitrogen-containing rings, including a thiophene derivative and a pyrazole moiety, combined with an imidazole group, makes this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These structures often exhibit a wide range of biological activities due to their ability to interact with various biological targets. The specific arrangement of atoms in N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide suggests that it may possess unique pharmacological properties. The 4-chlorophenyl group introduces a potential site for interaction with biological receptors, while the thieno[3,4-cpyrazole] core provides stability and specificity. Additionally, the 1H-imidazole moiety is known to enhance binding affinity in many drug molecules.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward designing molecules with multiple functional groups to optimize bioavailability and therapeutic efficacy. The propylethanediamide component adds another layer of complexity, potentially influencing solubility and metabolic stability. These features make it an intriguing subject for further exploration in both academic and industrial settings.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a thiophene ring and a pyrazole moiety has been observed in several bioactive molecules, suggesting that N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide could exhibit properties such as anti-inflammatory or anticancer activity. Preliminary computational studies have indicated that this molecule may interact with enzymes or receptors involved in critical biological pathways.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the heterocyclic framework accurately. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, are likely employed to achieve the desired product. The successful synthesis not only demonstrates the capabilities of modern chemical synthesis but also opens up avenues for further structural modifications.

From a pharmacological perspective, the potential applications of this compound are vast. Its unique structure suggests that it could be developed into a lead compound for various therapeutic interventions. Researchers are particularly interested in exploring its interactions with proteins and enzymes that are implicated in diseases such as cancer and neurodegenerative disorders. The ability to modulate these interactions could lead to novel treatment strategies.

Furthermore, the compound's stability under different conditions is an important consideration for its potential use in drug formulations. Studies on its photostability and chemical degradation would provide valuable insights into its long-term viability as a pharmaceutical agent. These studies would also help in understanding how environmental factors might influence its efficacy.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide interacts with biological targets at an atomic level. This information is crucial for designing experiments and optimizing drug candidates before they enter clinical trials. Such simulations can also help identify potential side effects or toxicity issues early in the development process.

In conclusion,N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(1H-imidazol-1-yl)propylethanediamide represents a significant advancement in pharmaceutical chemistry due to its complex heterocyclic structure and potential biological activities. Its development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new applications for this compound,CAS No 941931-35-7 will undoubtedly play a pivotal role in shaping future therapeutic strategies.